Cas no 2177365-38-5 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide
• CAS No: 2177365-38-5
• MF: C₁₅H₁₃F₂N₃O
• MW: 289.280030012131
• CID: 5336772
• Update Time: 2025-06-28

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-3,4-difluorobenzamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide

• Inchi： 1S/C15H13F2N3O/c16-12-4-3-10(5-13(12)17)15(21)18-7-11-6-14(9-1-2-9)20-8-19-11/h3-6,8-9H,1-2,7H2,(H,18,21)
• InChI Key： LPTNRBKAQKCJES-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC1=CC(C2CC2)=NC=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 1.8
• Topological Polar Surface Area: 54.9

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide

Professional Introduction to N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide (CAS No. 2177365-38-5)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2177365-38-5, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The presence of both cyclopropyl and pyrimidin moieties in its structure contributes to its distinct chemical and pharmacological profile, making it a subject of intense research interest.

The molecular structure of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide is characterized by a benzamide core substituted with a methyl group linked to a pyrimidine ring, which is further functionalized with a cyclopropyl group. This arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The 3,4-difluorobenzamide moiety enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel small-molecule inhibitors targeting various disease pathways. N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide has been explored as a potential lead compound in the quest for new therapeutic agents. Its structural motifs suggest potential activity against enzymes and receptors involved in cancer progression, inflammation, and other metabolic disorders. The cyclopropyl group, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The incorporation of fluorine atoms into the benzamide scaffold of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide not only enhances its metabolic stability but also allows for fine-tuning of its biological activity. This has led to the exploration of analogs with varying fluorine substituents as part of structure-activity relationship (SAR) studies.

The pyrimidine ring in N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide is another key feature that contributes to its pharmacological potential. Pyrimidine derivatives are well-known for their role as bioactive molecules, with numerous examples having been successfully translated into clinical use. The presence of the cyclopropyl group adjacent to the pyrimidine ring may influence electronic distributions and hydrogen bonding capabilities, further modulating interactions with biological targets.

Current research efforts are focused on optimizing the chemical properties of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide through computational modeling and experimental synthesis. By leveraging advanced techniques such as high-throughput screening and molecular dynamics simulations, scientists aim to identify structural modifications that enhance potency, selectivity, and pharmacokinetic profiles. These efforts are crucial for advancing the compound towards preclinical and clinical development.

The potential applications of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide extend beyond oncology. Its unique structural features make it a versatile scaffold for developing inhibitors targeting enzymes involved in metabolic diseases and infectious disorders. Additionally, the compound's ability to cross the blood-brain barrier suggests potential utility in central nervous system (CNS) drug discovery.

In conclusion, N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3,4-difluorobenzamide represents a promising candidate for further exploration in pharmaceutical research. Its distinctive structural composition and demonstrated biological relevance position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to drug development across multiple therapeutic areas.